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Compound of Interest

Compound Name: Osimertinib dimesylate

Cat. No.: B3028446

Technical Support Center: Osimertinib Dimesylate

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of Osimertinib
dimesylate.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for solid Osimertinib
dimesylate?

Al: For long-term stability, solid Osimertinib dimesylate should be stored at 4°C in a tightly
sealed container, protected from moisture.[1][2] Some suppliers also recommend keeping it
away from direct sunlight and sources of ignition.[1][3]

Q2: How should | store solutions of Osimertinib dimesylate?

A2: Solutions of Osimertinib dimesylate should be stored in a tightly sealed container, away
from moisture. For long-term storage, it is recommended to store aliquots at -80°C for up to two
years or at -20°C for up to one year.[1][2]

Q3: Can | store Osimertinib dimesylate at room temperature?

A3: Short-term shipping at room temperature for less than two weeks is generally acceptable
for the solid compound.[1][3] However, for long-term storage, the recommended temperature is
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4°C to ensure stability.[1][2] The commercial tablet formulation, TAGRISSO®, is recommended
to be stored below 30°C and protected from light.[4]

Q4: What are the main factors that can cause degradation of Osimertinib dimesylate?

A4: Osimertinib dimesylate is known to be labile and can undergo significant degradation
under acidic, alkaline, and oxidative conditions.[5][6][7][8] It is relatively stable under thermal,
photolytic, and neutral conditions.[6][7] It is also incompatible with strong acids/alkalis and
strong oxidizing/reducing agents.[1][3]

Q5: I am dissolving Osimertinib dimesylate in DMSO for my experiments. Are there any
special considerations?

A5: Yes, it is crucial to use fresh, anhydrous DMSO. Hygroscopic (moisture-absorbing) DMSO
can significantly impact the solubility of the product.[2][9]

Q6: What should I do if | suspect my Osimertinib dimesylate has degraded?

A6: If you suspect degradation, it is recommended to use a fresh vial of the compound. Signs
of degradation could include changes in physical appearance (color, crystallinity) or
unexpected experimental results. For confirmation, analytical techniques like RP-HPLC can be
used to assess the purity of the compound.[6][7]
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Issue

Possible Cause

Recommended Action

Reduced potency or
inconsistent results in

experiments.

Compound degradation due to

improper storage.

Verify storage conditions
(temperature, humidity, light
exposure). Use a fresh,

properly stored aliquot.

Difficulty dissolving the

compound.

Use of old or wet DMSO.

Use a fresh, anhydrous stock
of DMSO. Gentle warming to
60°C and sonication can aid

dissolution.[2]

Precipitate formation in stock
solution after freeze-thaw

cycles.

Repeated freeze-thaw cycles
can affect stability and

solubility.

Aliquot the stock solution into
single-use vials to minimize

freeze-thaw cycles.

Unexpected peaks in analytical
chromatography (e.g., HPLC,
LC-MS).

Presence of degradation

products.

Review the handling and
storage protocol. Ensure the
compound has not been
exposed to acidic, basic, or
oxidative conditions.[5][6][7][8]

Experimental Protocols
Protocol for Assessing the Stability of Osimertinib

Dimesylate

This protocol outlines a general method for assessing the stability of Osimertinib dimesylate
using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), based on

methodologies cited in the literature.[6][7]

1. Preparation of Stock Solution:

o Accurately weigh a known amount of Osimertinib dimesylate powder.

e Dissolve in a suitable solvent (e.g., methanol or DMSO) to a known concentration (e.g., 1

mg/mL).

2. Stress Conditions (Forced Degradation):
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 Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCI and incubate at a
controlled temperature (e.g., 60°C) for a specified time.

» Alkaline Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH and incubate
at a controlled temperature for a specified time.

o Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide
and keep at room temperature for a specified time.

o Thermal Degradation: Keep the solid powder or solution at an elevated temperature (e.g.,
80°C) for a specified duration.

o Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) for a specified time.
3. Sample Analysis by RP-HPLC:

» Mobile Phase: A common mobile phase consists of a mixture of an aqueous buffer (e.g.,
0.1% trifluoroacetic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or
methanol).[5][6]

e Column: A C18 column is typically used for separation.[5][6][7]

o Detection: Monitor the elution profile using a UV detector at a wavelength of approximately
268 nm.[6][7]

e Analysis: Compare the chromatogram of the stressed samples to that of a non-stressed
control sample. The appearance of new peaks or a decrease in the area of the main
Osimertinib peak indicates degradation.

Visual Guides
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Caption: Troubleshooting workflow for inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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osimertinib-dimesylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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